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Introduction
Topaz is a powerful tool for particle picking in cryo-electron microscopy (cryo-EM) that utilizes a

convolutional neural network.[1][2] Its integration into CryoSPARC allows researchers to

leverage deep learning for automated and accurate particle identification, either by training a

model on a small subset of manually picked particles or by using pre-trained models.[2][3] This

guide provides a detailed, step-by-step protocol for installing and configuring Topaz for use

within the CryoSPARC environment. The primary challenge in this integration is managing

Python environments, as both CryoSPARC and Topaz have specific dependencies.[3] The

recommended approach is to install Topaz in a separate, dedicated Conda environment and

use a wrapper script to ensure compatibility and prevent conflicts.[3][4]

Prerequisites
Before proceeding with the installation, ensure the following requirements are met:

CryoSPARC Installation: A fully functional CryoSPARC instance (master and at least one

worker) must be installed.[5]

System Requirements:

The CryoSPARC worker node(s) must have a compatible NVIDIA GPU and the required

NVIDIA driver (version 520.61.05 or newer for CryoSPARC v4.4+).[6]
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A common, non-privileged Linux user account must exist on the master and all worker

nodes, with the same user ID (UID).[6]

A shared file system accessible via the same absolute path on all nodes is required.[6]

Anaconda or Miniforge: A separate installation of Anaconda or Miniforge3 is required on the

worker node(s).[3]

Crucially, do not use the Conda installation that is bundled with CryoSPARC, as this

directory is removed during CryoSPARC updates.[3][7]

For multi-worker or cluster setups, the installation path for Anaconda/Miniforge must be

identical across all worker nodes and the master node.[3]

The CryoSPARC Linux user must have read and execute permissions for the

Anaconda/Miniforge installation directory.[3]

Installation and Configuration Protocol
This protocol details the steps to create a dedicated environment for Topaz, install the

package, and configure CryoSPARC to utilize it. The commands should be executed on the

CryoSPARC worker machine(s).

Phase 1: Create a Dedicated Conda Environment
To avoid conflicts with CryoSPARC's internal Python environment, a new Conda environment

must be created specifically for Topaz.

Log in to the worker node via SSH as the CryoSPARC user.

Create a new Conda environment. For Topaz version 0.2.5, a Python 3.6 environment is

recommended.[3]

Activate the new environment:

Your terminal prompt should now be prefixed with (topaz).

Phase 2: Install Topaz
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With the dedicated environment activated, install the Topaz package and its dependencies.

Install Topaz using Conda. The following command installs Topaz along with its necessary

PyTorch dependency.

(Alternative for specific CUDA versions) If you encounter issues related to GPU compatibility,

you may need to specify the CUDA toolkit version during installation. For example:[8]

Verify the Topaz installation within the Conda environment by checking its version.

The output should display the installed Topaz version, for example, TOPAZ 0.2.5a.[3]

Phase 3: Locate the Topaz Executable
CryoSPARC needs the absolute path to the Topaz executable to run jobs.

Ensure the topaz Conda environment is still active.

Find the path to the executable:

Note the full path returned by the command. It will typically be similar to

/path/to/your/anaconda3/envs/topaz/bin/topaz.[7]

Phase 4: Create a Wrapper Script (Highly
Recommended)
A wrapper script is the most robust method for calling Topaz from CryoSPARC. It ensures the

correct Conda environment is activated and prevents conflicts with CryoSPARC's environment.

[3]

Create a new file named topaz.sh in a memorable location (e.g., your home directory or a

dedicated scripts folder).

Copy and paste the following script into the file. This script is adapted from the official

CryoSPARC guide.[3]

IMPORTANT: Modify the ANACONDA_PATH variable on line 17 to match the installation

directory of your Anaconda or Miniforge.[3]
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Save and close the file (in nano, press Ctrl+X, then Y, then Enter).

Make the script executable:

CryoSPARC Configuration
The final step is to point CryoSPARC to the Topaz executable or the wrapper script.

Open the CryoSPARC web interface.

Build a Topaz job (e.g., Topaz Train).[9]

In the "Job Builder", locate the Path to Topaz executable parameter.[3]

Enter the full, absolute path to the topaz.sh wrapper script you created (e.g.,

/home/cryosparc_user/topaz.sh). Using the wrapper script is strongly recommended over

the direct executable path.[3][10]

(Optional) Set as Project Default: In CryoSPARC v4.0.2 and newer, you can set this path as

a default for all new Topaz jobs within a project. Navigate to the project view, select a

project, and find the 'Project Level Parameters' module in the sidebar to set the path.[3]

Verification
To confirm that the integration is successful:

Queue a Topaz Train job with a small number of micrographs.[11]

Open the job's "Event Log" while it is running.

Check for errors. A successful setup will proceed without errors like topaz did not produce

valid output or OSError: [Errno 2] No such file or directory.[3][12] The log should also indicate

that Topaz is running and, if applicable, utilizing the GPU.[4]

Summary of Key Parameters
The following table summarizes essential information for the installation process.
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Parameter
Recommended Value /
Description

Citation

Software

Topaz Version 0.2.5 or newer [3]

Python Version 3.6 (for Topaz 0.2.5) [3]

Anaconda/Miniforge
Latest version, installed

separately from CryoSPARC
[3]

Environment & Paths

Conda Environment Name topaz [7]

Topaz Executable Path
/path/to/anaconda3/envs/topaz

/bin/topaz
[3]

Wrapper Script Path
/path/to/your/topaz.sh (User-

defined)
[3]

CryoSPARC Parameter

Path to Topaz executable

(should point to the wrapper

script)

[3][9]

Installation Workflow Diagram
The following diagram illustrates the logical flow of the installation and configuration process.
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Topaz Installation Workflow for CryoSPARC

Prerequisites

Installation on Worker Node

Recommended Configuration

CryoSPARC UI

CryoSPARC & Anaconda
Installed on Worker Node(s)

1. Create Conda Environment
(e.g., 'topaz' with Python 3.6)

2. Install Topaz Package
'conda install topaz ...'

3. Locate Executable
'which topaz'

4. Create 'topaz.sh'
Wrapper Script

5. Make Script Executable
'chmod +x topaz.sh'

6. Set Executable Path
in Topaz Job Parameters

7. Run & Verify
Topaz Job

Click to download full resolution via product page

Caption: Logical workflow for installing and configuring Topaz in CryoSPARC.
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Troubleshooting Common Issues
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Issue / Error Message Probable Cause & Solution Citation

OSError: [Errno 2] No such file

or directory

The path provided in

CryoSPARC is incorrect, or the

file is not accessible by the

CryoSPARC user on the

worker node. Solution: Verify

the absolute path to your

topaz.sh script is correct.

Ensure the script is executable

(chmod +x) and its location is

accessible on all worker nodes

with an identical path.

[12]

topaz did not produce valid

output

This is often caused by a

Python or Conda environment

conflict between CryoSPARC

and Topaz. Solution: This error

strongly indicates the need for

a wrapper script (topaz.sh). If

you are already using one,

ensure it correctly deactivates

the base environment and

activates the topaz

environment before executing

the command.

[3]

Job fails with CUDA or PyTorch

errors

There is a mismatch between

the installed PyTorch, the

CUDA toolkit version, and the

NVIDIA driver. Solution: Re-

install Topaz in its Conda

environment using a more

specific command that

matches your system's CUDA

version, e.g., conda install

topaz cudatoolkit=11.7 -c

tbepler -c pytorch -c nvidia.

[8]
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Topaz jobs run on CPU instead

of GPU

Topaz is not correctly

identifying the GPU, or there is

a resource conflict. Solution:

Check the CryoSPARC job log

to see if Topaz reports "Falling

back to CPU". Ensure your

worker node has sufficient

GPU memory and that the

NVIDIA drivers are correctly

installed and accessible to the

CryoSPARC user.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Installing Topaz in
CryoSPARC]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169984#step-by-step-guide-to-installing-topaz-in-
cryosparc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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